Cas no 22791-95-3 (Phenol,2-(1,1-dimethylethyl)-6-(1-methylethyl)-)

• Product Name: Phenol,2-(1,1-dimethylethyl)-6-(1-methylethyl)-
• CAS No: 22791-95-3
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 276202
• PubChem ID: 140960
• Update Time: 2025-04-19

Phenol,2-(1,1-dimethylethyl)-6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-(1,1-dimethylethyl)-6-(1-methylethyl)-
• 2-tert-butyl-6-propan-2-ylphenol
• 2-Isopropyl-6-tert-butylphenol
• 2-tert-Butyl-6-isopropylphenol
• DTXSID00177342
• MB22609
• 22791-95-3
• 2-t-butyl-6-isopropylphenol
• 2-(1,1-Dimethylethyl)-6-(1-methylethyl)phenol
• SCHEMBL56957

• Inchi： 1S/C13H20O/c1-9(2)10-7-6-8-11(12(10)14)13(3,4)5/h6-9,14H,1-5H3
• InChI Key： LBLLGKZRDSWOJS-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1C(C)(C)C)C(C)C

Computed Properties

• Exact Mass: 192.1515
• Monoisotopic Mass: 192.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 4.3

Experimental Properties

• Density: 0.939
• Boiling Point: 244.7°Cat760mmHg
• Flash Point: 110°C
• Refractive Index: 1.505
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes